Cas no 2581-34-2 (3-Methyl-4-nitrophenol)

• Product Name: 3-Methyl-4-nitrophenol
• CAS No: 2581-34-2
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD00007333
• CID: 43197
• PubChem ID: 17412
• Update Time: 2025-04-18

3-Methyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-nitrophenol
• 3-Methyl-4-Cresol
• 4-Nitro-m-cresol
• 5-Hydroxy-2-nitrotoluene~4-Nitro-m-cresol
• 3-methyl-4-nitro-pheno
• 4-Nitro-1-hydroxy-3-methylbenzene
• 4-Nitro-3-phenylphenol
• 4-nitro-5-methylphenol
• 4-nitro-m-creso
• 5-Methyl-4-nitrophenol
• m-Cresol, 4-nitro-
• Phenol, 3-methyl-4-nitro-
• 4-nitro-3-methyl phenol
• 2-NITRO-5-HYDROXYTOLUENE
• p-​Nitro-​m-​cresol
• p-?Nitro-?m-?cresol
• 3-hydroxy-6-nitro-toluene
• 3-Me-4-NO2 phenol
• 4-Nitro-3-cresol
• 4-nitro-3-methyl-phenol
• 4-Nitro-m-cresol,5-Hydroxy-2-nitrotoluene
• 5-Hydroxy-2-nitrotoluene
• m-Cresol,4-nitro
• Phenol,3-methyl-4-nitro
• p-nitro-m-cresol
• 4-Nitro-3-methylphenol
• 3-methyl-4-nitro-phenol
• 4-NITRO-META-CRESOL
• PIIZYNQECPTVEO-UHFFFAOYSA-N
• 2CC94832EU
• 3-Methyl-4-nitrophenol (4-Nitro-m-cresol)
• AKOS040744799
• FT-0616094
• fenitrothion TP
• AMY7572
• METHYL-4-NITROPHENOL, 3-
• 3-Methyl-d3-4-nitrophenol--d3
• NSC-69190
• CS-W023077
• InChI=1/C7H7NO3/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4,9H,1H
• Q27117943
• p-Nitro-m-methylphenol
• NSC 69190
• WLN: WNR DQ B1
• UNII-2CC94832EU
• 2581-34-2
• Z85922875
• NSC69190
• 4-06-00-02075 (Beilstein Handbook Reference)
• 3-Methyl-4-nitrophenol, analytical standard
• F0001-0858
• N0351
• EINECS 219-952-5
• AKOS000121313
• MFCD00007333
• D70939
• BRN 1868105
• EN300-18591
• DTXSID2062535
• AS-11958
• AE-562/43285825
• SCHEMBL214252
• NS00021951
• CHEBI:38683
• N-2650
• AI3-19030
• 3-Methyl-4-nitrophenol, 98%
• AC-7840
• 2Nitro5hydroxytoluene
• UN2446
• DB-003082
• BBL011500
• 4Nitromcresol
• 4Nitro3cresol
• 4Nitro1hydroxy3methylbenzene
• 5Hydroxy2nitrotoluene
• 4Nitro5methylphenol
• STL146612
• Phenol, 3methyl4nitro
• DTXCID2037398
• 4Nitro3methylphenol
• mCresol, 4nitro

• MDL： MFCD00007333
• Inchi： 1S/C7H7NO3/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4,9H,1H3
• InChI Key： PIIZYNQECPTVEO-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C)C=1)[N+](=O)[O-]
• BRN： 1868105

Computed Properties

• Exact Mass: 153.04300
• Monoisotopic Mass: 153.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2.5
• Topological Polar Surface Area: 66

Experimental Properties

• Color/Form: Needle or columnar yellow crystals
• Density: 1.2744 (estimate)
• Melting Point: 127.0 to 130.0 deg-C
• Boiling Point: 304.8°C at 760 mmHg
• Flash Point: 110℃
• Refractive Index: 1.5744 (estimate)
• Water Partition Coefficient: Soluble in water(1.34g/L).
• PSA: 66.05000
• LogP: 2.13200
• Solubility: Insoluble in water, soluble in toluene and benzene.

3-Methyl-4-nitrophenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H341-H411
• Warning Statement： P201-P202-P264-P270-P273-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P313-P391-P405-P501
• Hazardous Material transportation number：UN 2446 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26-S36/37-S37/39
• RTECS：GP2625000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons